1-[3-(4-{5-[(dimethylamino)methyl]-4-ethyl-4H-1,2,4-triazol-3-yl}piperidin-1-yl)-3-oxopropyl]pyridin-2(1H)-one

• IUPAC Name: 1-[3-[4-[5-[(dimethylamino)methyl]-4-ethyl-1,2,4-triazol-3-yl]piperidin-1-yl]-3-oxopropyl]pyridin-2-one
• InChI: InChI=1S/C20H30N6O2/c1-4-26-17(15-23(2)3)21-22-20(26)16-8-12-25(13-9-16)19(28)10-14-24-11-6-5-7-18(24)27/h5-7,11,16H,4,8-10,12-15H2,1-3H3
• InChI Key: JVTDIIXCKIEQKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1C2CCN(CC2)C(=O)CCN3C=CC=CC3=O)CN(C)C
• Molecular Formula: C20H30N6O2
• Molecular Weight: 386.5 g/mol

Description

Synthesis Analysis

The synthesis of related triazole compounds involves complex organic synthesis techniques, aiming for potent antitumor activities. These compounds, including derivatives with dimethylaminoethyl groups, have shown superior potency to sorafenib, a known cancer treatment, indicating the importance of the dimethylaminoethyl group for high activity (Qin et al., 2014).

Molecular Structure Analysis

The molecular structure of isothiazolo[5,4-b]pyridin derivatives, similar in complexity to the compound , has been elucidated through crystallography, demonstrating the influence of substituents on the molecule's conformation (Karczmarzyk & Malinka, 2004).

Chemical Reactions and Properties

Chemical reactions involving similar compounds include the preparation of dihydropyridine derivatives from oxazolones, showcasing the versatility of these molecules in synthetic chemistry (Stanovnik et al., 2002). The reactivity of pyrimidine rings in compounds also highlights the potential for diverse chemical transformations (Trilleras et al., 2008).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for understanding their behavior in various solvents and conditions. However, specific data on the compound require detailed experimental analyses not covered in the available literature.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental for applying these compounds in scientific research. The synthesis and properties of isothiazolo[5,4-b]pyridines reveal insights into their antipsychotic activity, indicating the potential therapeutic applications of these molecules (Malinka, 1990).

Scientific Research Applications

Antimicrobial Applications

Several studies have synthesized derivatives of the specified compound, highlighting their potential as antimicrobial agents. For instance, Patel et al. (2012) reported the synthesis of thiazolidinone derivatives showing antimicrobial activity against a variety of bacteria and fungi (Patel, R. V., Patel, D., Kumari, P., & Patel, N., 2012). Another study by Patel et al. (2012) also focused on thiazolidinone derivatives for their antimicrobial potential (Patel, D., Kumari, P., & Patel, N., 2012).

Antitumor Applications

The compound's derivatives have been evaluated for antitumor activity. Qin et al. (2014) designed and synthesized novel 2-(4-(2-(dimethylamino)ethyl)-4H-1,2,4-triazol-3-yl)pyridines, demonstrating significant in vitro cytotoxicity against various cancer cell lines, suggesting their potential as antitumor agents (Qin, M., Zhai, X., Xie, H., Ma, J., Lu, K., Wang, Y., Wang, L., Gu, Y., & Gong, P., 2014).

Chemical Transformations

Research into the chemical transformations of the compound has unveiled versatile synthetic pathways. Albreht et al. (2009) discussed transformations of related thiazole derivatives into thiazolopyridine carboxylates, indicating the compound's utility in heterocyclic chemistry and potential for generating diverse therapeutic molecules (Albreht, A., Uršič, U., Svete, J., & Stanovnik, B., 2009).